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molecular formula C12H16O2 B1202087 Propanoic acid, 2,2-dimethyl-, phenylmethyl ester CAS No. 2094-69-1

Propanoic acid, 2,2-dimethyl-, phenylmethyl ester

Cat. No. B1202087
CAS RN: 2094-69-1
M. Wt: 192.25 g/mol
InChI Key: QCFKLVCBTZKWGY-UHFFFAOYSA-N
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Patent
US04206310

Procedure details

To a suspended toluene (2 ml) solution of 2-chloro-1-methylpyridinium iodide (306 mg, 1.2 mmol) was added a mixture of benzyl alcohol (108 mg, 1.0 mmol), pivalic acid (102 mg, 1.0 mmol) and tri-n-butylamine (444 mg, 2.4 mmol) in toluene (2 ml), and the resulting mixture was refluxed for 3 hours. After evaporation of the solvent, the residue was separated by silica gel column chromatography, and benzyl pivalate was isolated in 62% yield.
Name
benzyl alcohol
Quantity
108 mg
Type
reactant
Reaction Step One
Name
pivalic acid
Quantity
102 mg
Type
reactant
Reaction Step One
Name
tri-n-butylamine
Quantity
444 mg
Type
reactant
Reaction Step One
Name
toluene
Quantity
2 mL
Type
solvent
Reaction Step One
Name
2-chloro-1-methylpyridinium iodide
Quantity
306 mg
Type
reactant
Reaction Step Two
Name
toluene
Quantity
2 mL
Type
solvent
Reaction Step Two
Name
benzyl pivalate
Yield
62%

Identifiers

REACTION_CXSMILES
[I-].ClC1C=CC=C[N+]=1C.[CH2:10]([OH:17])[C:11]1[CH:16]=[CH:15][CH:14]=[CH:13][CH:12]=1.[C:18](O)(=[O:23])[C:19]([CH3:22])([CH3:21])[CH3:20].C(N(CCCC)CCCC)CCC>C1(C)C=CC=CC=1>[C:18]([O:17][CH2:10][C:11]1[CH:16]=[CH:15][CH:14]=[CH:13][CH:12]=1)(=[O:23])[C:19]([CH3:22])([CH3:21])[CH3:20] |f:0.1|

Inputs

Step One
Name
benzyl alcohol
Quantity
108 mg
Type
reactant
Smiles
C(C1=CC=CC=C1)O
Name
pivalic acid
Quantity
102 mg
Type
reactant
Smiles
C(C(C)(C)C)(=O)O
Name
tri-n-butylamine
Quantity
444 mg
Type
reactant
Smiles
C(CCC)N(CCCC)CCCC
Name
toluene
Quantity
2 mL
Type
solvent
Smiles
C1(=CC=CC=C1)C
Step Two
Name
2-chloro-1-methylpyridinium iodide
Quantity
306 mg
Type
reactant
Smiles
[I-].ClC1=[N+](C=CC=C1)C
Name
toluene
Quantity
2 mL
Type
solvent
Smiles
C1(=CC=CC=C1)C

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
the resulting mixture was refluxed for 3 hours
Duration
3 h
CUSTOM
Type
CUSTOM
Details
After evaporation of the solvent
CUSTOM
Type
CUSTOM
Details
the residue was separated by silica gel column chromatography

Outcomes

Product
Name
benzyl pivalate
Type
product
Smiles
C(C(C)(C)C)(=O)OCC1=CC=CC=C1
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 62%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.